2-(4-Methyl-2,3-dioxopiperazin-1-yl)butanoic acid
Overview
Description
“2-(4-Methyl-2,3-dioxopiperazin-1-yl)butanoic acid” is a chemical compound . It is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “2-(4-Methyl-2,3-dioxopiperazin-1-yl)butanoic acid” can be represented by the SMILES stringO=C(C(N(CCCC)CC1)=O)N1C(C)C(O)=O . The InChI representation is 1S/C11H18N2O4/c1-3-4-5-12-6-7-13(8(2)11(16)17)10(15)9(12)14/h8H,3-7H2,1-2H3,(H,16,17) . Physical And Chemical Properties Analysis
The physical form of “2-(4-Methyl-2,3-dioxopiperazin-1-yl)butanoic acid” is solid . The empirical formula isC11H18N2O4 and the molecular weight is 242.27 .
Scientific Research Applications
Pharmacology: Antidepressant Research
This compound has been studied for its potential antidepressant effects. In rodent behavioral models, it has shown promise in treating depression, exhibiting antidepressant-like effects at lower dose levels . This preliminary research suggests a serotonergic mechanism behind its effects, warranting further investigation into similar compounds for depression treatment.
Medical Research: Cancer Therapy
In the context of medical research, particularly relating to cancer therapy, compounds like 2-(4-Methyl-2,3-dioxopiperazin-1-yl)butanoic acid are being explored for their utility in managing side effects of cancer chemotherapy, such as nausea and vomiting . These studies are crucial for improving the quality of life for cancer patients undergoing treatment.
Chemical Engineering: Material Synthesis
In chemical engineering, this compound is of interest for its role in the synthesis of new materials. Its structure and properties are analyzed to develop novel compounds with potential applications in various industries . The research focuses on understanding the compound’s behavior during synthesis processes and its interactions with other substances.
Biotechnology: Drug Design and Discovery
Biotechnological applications include drug design and discovery, where the compound’s molecular structure is used to create analogs that can bind to specific biological targets . This process is vital for the development of new drugs and therapeutic agents.
Agricultural Research: Pesticide Development
The compound’s potential use in agricultural research lies in the development of pesticides. Its chemical properties could be harnessed to create substances that are effective against pests while being safe for crops and the environment .
Environmental Applications: Pollution Control
Environmental applications of this compound are being explored in pollution control. Researchers are investigating its ability to break down harmful substances or to be used in the creation of environmentally friendly materials .
Industrial Applications: Advanced Manufacturing
In industrial applications, the compound is being researched for its role in advanced manufacturing processes. Its unique properties may contribute to the production of high-performance materials with enhanced durability and efficiency .
Analytical Chemistry: Quality Control
Lastly, in analytical chemistry, 2-(4-Methyl-2,3-dioxopiperazin-1-yl)butanoic acid is used in quality control laboratories to calibrate instruments and validate methodologies. Its consistent properties make it a suitable standard for ensuring the accuracy of analytical measurements .
Safety and Hazards
The compound is classified under the GHS07 hazard class. The hazard statements include H315 - H319 which indicate that it can cause skin irritation and serious eye irritation . The precautionary statements are P305 + P351 + P338, which suggest that in case of contact with eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Future Directions
As for future directions, more research is needed to understand the potential applications and safety implications of “2-(4-Methyl-2,3-dioxopiperazin-1-yl)butanoic acid”. It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals .
properties
IUPAC Name |
2-(4-methyl-2,3-dioxopiperazin-1-yl)butanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O4/c1-3-6(9(14)15)11-5-4-10(2)7(12)8(11)13/h6H,3-5H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCTLQHKAYGJQTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N1CCN(C(=O)C1=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methyl-2,3-dioxopiperazin-1-yl)butanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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